molecular formula C25H36N4O4S B2635677 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide CAS No. 946346-97-0

2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide

Cat. No. B2635677
CAS RN: 946346-97-0
M. Wt: 488.65
InChI Key: QQLWFMZJAYZTPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H36N4O4S and its molecular weight is 488.65. The purity is usually 95%.
BenchChem offers high-quality 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis and Structural Analysis :

    • El-hamid and Ismail (2004) explored the synthesis of compounds analogous to MKC-442, TNK 561, and HEPT, including derivatives of 4-[1,2,3,4-tetrahydroquinazolin-2,4-dion-3-yl]benzenesulfonamide and related compounds, which are structurally similar to the chemical . These compounds have potential applications in medicinal chemistry and drug development (El-hamid & Ismail, 2004).
  • Anticancer Activity :

    • Ruchelman et al. (2004) studied 11H-Isoquino[4,3-c]cinnolin-12-ones, which share a structural similarity with the compound , especially in their potential as novel topoisomerase I-targeting agents with potent cytotoxic activity. This suggests possible applications in cancer therapy (Ruchelman et al., 2004).
  • Molecular Structure Analysis :

    • Gelbrich, Haddow, and Griesser (2011) focused on a compound with a similar tetrahydroisoquinolin structure, examining its molecular interactions and hydrogen-bonded chains. Such studies are crucial for understanding the behavior of these compounds at a molecular level, potentially influencing their application in drug design (Gelbrich, Haddow, & Griesser, 2011).
  • Docking Simulation and Cytotoxicity Analysis :

    • Saleh et al. (2020) conducted a study involving the synthesis of novel annulated dihydroisoquinoline heterocycles, performing cytotoxic assays and molecular docking simulations. This research provides insights into the antitumor potential and molecular interactions of compounds structurally related to the queried chemical (Saleh et al., 2020).
  • Novel Sulfonamide Derivatives :

    • Ghorab et al. (2016) designed and synthesized novel sulfonamides, including those with a 3,4-dimethoxyphenyl moiety, for their in vitro anticancer activity. This research is relevant as it explores the potential of sulfonamide derivatives in cancer treatment, which is a key aspect of the compound (Ghorab et al., 2016).
  • Antimicrobial Activity :

    • A study by Hassan (2013) on pyrazoline and pyrazole derivatives, including those bearing benzenesulfonamide moieties, investigated their antibacterial and antifungal activities. This suggests potential applications of related compounds in developing antimicrobial agents (Hassan, 2013).

properties

IUPAC Name

2,4-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H36N4O4S/c1-27-12-14-29(15-13-27)23(20-7-9-22-19(16-20)6-5-11-28(22)2)18-26-34(30,31)25-10-8-21(32-3)17-24(25)33-4/h7-10,16-17,23,26H,5-6,11-15,18H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QQLWFMZJAYZTPR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C(CNS(=O)(=O)C2=C(C=C(C=C2)OC)OC)C3=CC4=C(C=C3)N(CCC4)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H36N4O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

488.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.